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Compound of Interest

Compound Name: Meldrum's acid-13C3

Cat. No.: B15622392 Get Quote

Technical Support Center: Meldrum's Acid-13C3
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

effectively dissolving Meldrum's acid-13C3 for their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Meldrum's acid-13C3 and how does the isotopic labeling affect its properties?

A1: Meldrum's acid-13C3, or 2,2-dimethyl-1,3-dioxane-4,6-dione-13C3, is a stable isotope-

labeled version of Meldrum's acid. The three carbon atoms in the dioxin ring are replaced with

the carbon-13 isotope. For the purposes of solubility, the isotopic labeling does not significantly

alter the chemical properties compared to the unlabeled compound. Therefore, solubility data

and handling procedures for standard Meldrum's acid are directly applicable.

Q2: What are the general solubility characteristics of Meldrum's acid-13C3?

A2: Meldrum's acid is a white to beige crystalline solid.[1] It is sparingly soluble in water but

exhibits good solubility in polar organic solvents.[2] Its polar nature, due to the presence of two

carbonyl groups, enhances its solubility in such solvents.[3] Conversely, it has limited solubility

in non-polar solvents.[2]

Q3: In which solvents is Meldrum's acid-13C3 most soluble?
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A3: Meldrum's acid-13C3 is readily soluble in polar organic solvents such as methanol,

ethanol, acetone, and dioxane.[1][4][5] It is also slightly soluble in chloroform.[6]

Q4: What is the solubility of Meldrum's acid-13C3 in water?

A4: The solubility of Meldrum's acid in water is approximately 2.5 g/100 mL at 20°C.[6]

Q5: Will heating improve the solubility of Meldrum's acid-13C3?

A5: Yes, increasing the temperature generally enhances the solubility of Meldrum's acid, as is

common for many organic compounds.[3] However, it is crucial to note that Meldrum's acid

decomposes at its melting point of 94-95°C.[7] Therefore, gentle heating is recommended, and

prolonged heating at high temperatures should be avoided.

Troubleshooting Guide
Issue: My Meldrum's acid-13C3 is not dissolving in the chosen solvent.

Question 1: What solvent are you using?

Answer: Meldrum's acid-13C3 has limited solubility in non-polar solvents and is only

sparingly soluble in water.[2][6] For optimal solubility, polar organic solvents such as

methanol, ethanol, acetone, or dioxane are recommended.[1][4][5]

Question 2: Have you tried gentle heating?

Answer: Gently warming the solution can significantly improve solubility.[3] Use a water bath

or a stirrer hotplate set to a low temperature (e.g., 40-50°C). Avoid temperatures

approaching the compound's melting and decomposition point (94-95°C).[7]

Question 3: Is the particle size of the solid affecting dissolution?

Answer: If you have large crystals of Meldrum's acid-13C3, reducing the particle size can

increase the surface area available for solvation, thereby speeding up dissolution. You can

gently crush the crystals to a fine powder using a mortar and pestle.

Question 4: Have you considered using a co-solvent system?
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Answer: If you need to dissolve Meldrum's acid-13C3 in a solvent where it has poor

solubility (e.g., an aqueous buffer), you can first dissolve it in a minimal amount of a miscible

polar organic solvent (like DMSO or ethanol) and then slowly add this stock solution to your

aqueous medium with vigorous stirring.[8][9]

Solubility Data
The following table summarizes the known solubility of Meldrum's acid. The data is applicable

to Meldrum's acid-13C3 as isotopic labeling does not significantly impact solubility.

Solvent Solubility Temperature (°C) Reference

Water 2.5 g/100 mL 20 [6]

Methanol Soluble Not Specified [5]

Ethanol Soluble Not Specified [4]

Acetone Soluble Not Specified [4]

Dioxane Soluble (5%) Not Specified [1]

Chloroform Slightly Soluble Not Specified [6]

Experimental Protocol: Improving Solubility with a
Co-Solvent System
This protocol describes a method for preparing a solution of Meldrum's acid-13C3 in a

predominantly aqueous medium using a co-solvent.

Materials:

Meldrum's acid-13C3

Dimethyl sulfoxide (DMSO)

Aqueous buffer of choice (e.g., PBS)

Vortex mixer
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Magnetic stirrer and stir bar

Volumetric flasks and pipettes

Procedure:

Prepare a Stock Solution:

Weigh the desired amount of Meldrum's acid-13C3.

Dissolve the solid in a minimal volume of DMSO. For example, to prepare a 100 mM stock

solution, dissolve 14.7 mg of Meldrum's acid-13C3 (MW ≈ 147.1 g/mol for the 13C3

isotopologue) in 1 mL of DMSO.

Ensure complete dissolution by vortexing the solution. Gentle warming (up to 40°C) can

be applied if necessary.

Prepare the Final Solution:

Place the desired volume of the aqueous buffer in a beaker or flask with a magnetic stir

bar.

While stirring the aqueous buffer vigorously, slowly add the required volume of the

Meldrum's acid-13C3 stock solution dropwise.

Continue stirring for at least 10 minutes to ensure a homogeneous solution.

Note: The final concentration of the co-solvent (DMSO) should be kept as low as possible

to avoid potential interference with downstream experiments. It is advisable to keep the

final DMSO concentration below 1% (v/v).

Visual Troubleshooting Workflow
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Troubleshooting Workflow for Meldrum's Acid-13C3 Solubility

Start: Dissolving Meldrum's Acid-13C3

Is the solvent polar organic (e.g., MeOH, EtOH, Acetone)?

Action: Switch to a recommended polar organic solvent.

No

Does it dissolve?

Yes

Success: Solution Prepared

Yes

Action: Apply gentle heat (40-50°C).

No

Does it dissolve?

Yes

Action: Use a co-solvent system (e.g., DMSO/Water).

No

Does it dissolve?

Yes

Action: Reduce particle size (grind crystals).

No

Consult further literature or technical support.

Still no

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving Meldrum's acid-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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